Cas no 1864057-65-7 (Cyclopentyl(2,6-difluorophenyl)methanamine hydrochloride)

• Product Name: Cyclopentyl(2,6-difluorophenyl)methanamine hydrochloride
• CAS No: 1864057-65-7
• MF: C₁₂H₁₆ClF₂N
• MW: 247.71194934845
• CID: 5719699
• PubChem ID: 86263082
• Update Time: 2025-10-18

Cyclopentyl(2,6-difluorophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026747757
• 1864057-65-7
• cyclopentyl-(2,6-difluorophenyl)methanamine;hydrochloride
• cyclopentyl(2,6-difluorophenyl)methanamine hydrochloride
• F2167-2138
• EN300-240866
• Cyclopentyl(2,6-difluorophenyl)methanamine hydrochloride

• Inchi： 1S/C12H15F2N.ClH/c13-9-6-3-7-10(14)11(9)12(15)8-4-1-2-5-8;/h3,6-8,12H,1-2,4-5,15H2;1H
• InChI Key： SQVAOFGGRVOEHL-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=C(C=1C(C1CCCC1)N)F

Computed Properties

• Exact Mass: 247.0939335g/mol
• Monoisotopic Mass: 247.0939335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on Cyclopentyl(2,6-difluorophenyl)methanamine hydrochloride

Cyclopentyl(2,6-difluorophenyl)methanamine Hydrochloride: A Comprehensive Overview

The compound Cyclopentyl(2,6-difluorophenyl)methanamine hydrochloride, identified by the CAS number 1864057-65-7, is a highly specialized chemical entity with significant applications in the pharmaceutical and biotechnological industries. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent advancements in synthetic chemistry and pharmacology have further illuminated its mechanisms of action and potential uses in drug development.

Cyclopentyl(2,6-difluorophenyl)methanamine hydrochloride is characterized by its complex molecular structure, which includes a cyclopentane ring fused with a difluorophenyl group. The presence of the hydrochloride salt indicates its role as a pharmaceutical intermediate or active ingredient in various formulations. The difluorophenyl group contributes to the compound's stability and bioavailability, making it a promising candidate for drug delivery systems.

Recent studies have focused on the synthesis and characterization of Cyclopentyl(2,6-difluorophenyl)methanamine hydrochloride, particularly in terms of its stereochemical properties. Researchers have employed advanced spectroscopic techniques such as NMR and X-ray crystallography to elucidate its molecular geometry. These findings have been instrumental in understanding its interaction with biological systems and optimizing its pharmacokinetic profiles.

The hydrochloride salt form of this compound is advantageous due to its enhanced solubility in aqueous solutions, which is critical for drug formulation. This property has been leveraged in preclinical trials to assess its efficacy as a potential therapeutic agent. Recent research has highlighted its role as a modulator of key cellular pathways involved in inflammatory diseases and neurodegenerative conditions.

In terms of applications, Cyclopentyl(2,6-difluorophenyl)methanamine hydrochloride has shown promise in the development of novel anti-inflammatory agents. Its ability to inhibit specific enzymes associated with inflammation has been validated through in vitro assays. Furthermore, ongoing clinical trials are exploring its potential as a treatment for chronic pain conditions, where it demonstrates selective activity against pain mediators without significant adverse effects.

The synthesis of Cyclopentyl(2,6-difluorophenyl)methanamine hydrochloride involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. These improvements align with the growing emphasis on green chemistry practices in the pharmaceutical industry.

From an analytical standpoint, the compound's stability under various storage conditions has been thoroughly investigated. Studies indicate that Cyclopentyl(2,6-difluorophenyl)methanamine hydrochloride maintains its integrity under standard pharmaceutical storage conditions, ensuring its reliability as a drug candidate.

In conclusion, Cyclopentyl(2,6-difluorophenyl)methanamine hydrochloride represents a cutting-edge chemical entity with diverse applications in drug discovery and development. Its unique structural features, coupled with recent research advancements, underscore its potential as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound is poised to make significant contributions to the field of medicinal chemistry.